Cas no 877956-59-7 (2-[[2-[(Cyclopropylamino)carbonyl]phenyl]amino]-2-oxoethyl 6-chloro-3-pyridinecarboxylate)

• Product Name: 2-[[2-[(Cyclopropylamino)carbonyl]phenyl]amino]-2-oxoethyl 6-chloro-3-pyridinecarboxylate
• CAS No: 877956-59-7
• MF: C₁₈H₁₆ClN₃O₄
• MW: 373.790343284607
• CID: 5454219
• PubChem ID: 8017874
• Update Time: 2025-08-03

2-[[2-[(Cyclopropylamino)carbonyl]phenyl]amino]-2-oxoethyl 6-chloro-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 877956-59-7
• Z18370927
• EN300-26602270
• [2-[2-(cyclopropylcarbamoyl)anilino]-2-oxoethyl] 6-chloropyridine-3-carboxylate
• {[2-(CYCLOPROPYLCARBAMOYL)PHENYL]CARBAMOYL}METHYL 6-CHLOROPYRIDINE-3-CARBOXYLATE
• AKOS001192304
• 2-[[2-[(Cyclopropylamino)carbonyl]phenyl]amino]-2-oxoethyl 6-chloro-3-pyridinecarboxylate

• Inchi： 1S/C18H16ClN3O4/c19-15-8-5-11(9-20-15)18(25)26-10-16(23)22-14-4-2-1-3-13(14)17(24)21-12-6-7-12/h1-5,8-9,12H,6-7,10H2,(H,21,24)(H,22,23)
• InChI Key： QJSPKQWUSQSEKK-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1C(OCC(NC1=CC=CC=C1C(NC1CC1)=O)=O)=O

Computed Properties

• Exact Mass: 373.0829337g/mol
• Monoisotopic Mass: 373.0829337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 665.6±55.0 °C(Predicted)
• pka: 11.84±0.70(Predicted)

Additional information on 2-[[2-[(Cyclopropylamino)carbonyl]phenyl]amino]-2-oxoethyl 6-chloro-3-pyridinecarboxylate

Compound CAS No 877956-59-7: A Comprehensive Overview

The compound with CAS No 877956-59-7, known as 2-[[2-[(Cyclopropylamino)carbonyl]phenyl]amino]-2-oxoethyl 6-chloro-3-pyridinecarboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates both aromatic and heterocyclic components, making it a valuable subject for research in drug discovery and materials science.

Cyclopropylamino groups are known for their unique electronic properties, which can significantly influence the reactivity and stability of the parent molecule. In this compound, the cyclopropylamino group is attached to a phenyl ring via a carbonyl linkage, creating a conjugated system that enhances the molecule's ability to participate in various chemical reactions. The presence of the 6-chloro-3-pyridinecarboxylate moiety further adds complexity to the structure, introducing electron-withdrawing effects that can modulate the compound's electronic behavior.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role in inhibiting key enzymes involved in inflammatory pathways, suggesting its potential application in anti-inflammatory therapies. Additionally, its ability to interact with specific receptors has made it a candidate for drug design targeting neurodegenerative diseases.

The synthesis of 2-[[2-[(Cyclopropylamino)carbonyl]phenyl]amino]-2-oxoethyl 6-chloro-3-pyridinecarboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process, making it more efficient and scalable for industrial applications.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles, which are critical for its potential use as an oral medication. Preclinical studies have demonstrated moderate bioavailability and acceptable metabolic stability, indicating its suitability for further development in clinical trials.

Moreover, the compound's structural features make it an intriguing candidate for exploring its photochemical properties. Investigations into its fluorescence characteristics under UV light have revealed promising results, suggesting its potential application in fluorescent labeling techniques for biomedical research.

Despite its promising attributes, challenges remain in fully harnessing the potential of this compound. Issues such as scalability in large-scale synthesis and long-term toxicity profiles need to be addressed before it can be considered for widespread use in therapeutic applications.

In conclusion, CAS No 877956-59-7 represents a cutting-edge chemical entity with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in shaping future innovations in these fields.